Cas no 2227745-96-0 ((2R)-4-propylheptan-2-amine)

• Product Name: (2R)-4-propylheptan-2-amine
• CAS No: 2227745-96-0
• MF: C₁₀H₂₃N
• MW: 157.296323060989
• CID: 5909812
• PubChem ID: 165612328
• Update Time: 2025-06-07

(2R)-4-propylheptan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-propylheptan-2-amine
• 2227745-96-0
• EN300-1733526

• Inchi： 1S/C10H23N/c1-4-6-10(7-5-2)8-9(3)11/h9-10H,4-8,11H2,1-3H3/t9-/m1/s1
• InChI Key： RIDVFWWHDFYZDJ-SECBINFHSA-N
• SMILES： N[C@H](C)CC(CCC)CCC

Computed Properties

• Exact Mass: 157.183049738g/mol
• Monoisotopic Mass: 157.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-propylheptan-2-amine

Introduction to (2R)-4-Propylheptan-2-amine (CAS No. 2227745-96-0)

(2R)-4-Propylheptan-2-amine, with the CAS number 2227745-96-0, is a chiral amine compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique molecular structure, which includes a seven-carbon chain with a propyl substituent and an amino group attached to the second carbon atom. The chiral center at the second carbon position imparts enantiomeric specificity, making it a valuable building block for the synthesis of biologically active compounds.

The synthesis of (2R)-4-Propylheptan-2-amine has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the asymmetric reduction of a corresponding ketone or aldehyde using chiral catalysts. For instance, a recent study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of this compound using a chiral phosphoric acid catalyst, achieving high enantioselectivity and yield. This method not only simplifies the synthetic route but also enhances the overall efficiency and scalability of the process.

In the pharmaceutical industry, (2R)-4-Propylheptan-2-amine has shown promise as an intermediate in the synthesis of drugs targeting various therapeutic areas. Its amine functionality can be readily modified to introduce additional functional groups, making it a versatile starting material for drug discovery and development. For example, researchers at a leading pharmaceutical company have utilized this compound to synthesize novel antiviral agents that exhibit potent activity against several viral strains. The ability to fine-tune the chemical structure of these derivatives allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its applications in drug development, (2R)-4-Propylheptan-2-amine has also found use in materials science. Chiral amines are known to play a crucial role in the formation of chiral supramolecular assemblies and liquid crystals. These materials have potential applications in optical devices, sensors, and advanced coatings. A recent study published in Advanced Materials highlighted the use of (2R)-4-Propylheptan-2-amine as a chiral dopant in liquid crystal systems, demonstrating enhanced optical properties and improved performance in display technologies.

The physical and chemical properties of (2R)-4-Propylheptan-2-amine have been thoroughly investigated to understand its behavior in different environments. It is a colorless liquid with a characteristic amine odor and is soluble in common organic solvents such as ethanol and dichloromethane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. However, it is important to handle it with care due to its basic nature and potential for forming salts with acids.

Safety considerations are an essential aspect of working with any chemical compound. While (2R)-4-Propylheptan-2-amine is not classified as a hazardous substance under current regulations, it is advisable to follow standard laboratory safety protocols when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, (2R)-4-Propylheptan-2-amine (CAS No. 2227745-96-0) is a versatile chiral amine compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure and enantiomeric specificity make it an invaluable building block for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.